Cas no 1804382-04-4 (Ethyl 6-bromo-3-chloro-2-cyanophenylacetate)

Ethyl 6-bromo-3-chloro-2-cyanophenylacetate structure

1804382-04-4 structure

Product Name:Ethyl 6-bromo-3-chloro-2-cyanophenylacetate

CAS No:1804382-04-4

Molecular Formula:C₁₁H₉BrClNO₂

Molecular Weight:302.551661252975

CID:4945977

Ethyl 6-bromo-3-chloro-2-cyanophenylacetate Properties

Names and Identifiers

- Ethyl 6-bromo-3-chloro-2-cyanophenylacetate
- InChIKey： XGUNAVOSGUEVEG-UHFFFAOYSA-N
- Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)5-7-8(6-14)10(13)4-3-9(7)12/h3-4H,2,5H2,1H3
- SMILES： BrC1=CC=C(C(C#N)=C1CC(=O)OCC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Heavy Atom Count: 16
Complexity: 302
XLogP3: 3.1
Topological Polar Surface Area: 50.1

Ethyl 6-bromo-3-chloro-2-cyanophenylacetate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A015020052-1g	Ethyl 6-bromo-3-chloro-2-cyanophenylacetate	1804382-04-4	97%	1g	1,445.30 USD

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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